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Compound of Interest

Compound Name: (-)-2-Methyl-isoborneol-d3

Cat. No.: B565202

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the chemical properties and structure
of deuterated 2-Methylisoborneol (2-MIB), a critical internal standard for the accurate
guantification of its non-deuterated counterpart, a potent earthy-musty taste and odor
compound. This document details its physicochemical characteristics, analytical applications,
and the biochemical pathways of its parent compound.

Chemical Structure and Properties

Deuterated 2-Methylisoborneol, most commonly available as 2-Methyl-d3-isoborneol (d3-2-
MIB), is an isotopically labeled form of 2-MIB where three hydrogen atoms on the C2-methyl
group are replaced with deuterium atoms. This isotopic substitution results in a mass shift of
+3, which is readily distinguishable by mass spectrometry, making it an ideal internal standard
for isotope dilution analysis.

The fundamental structure of 2-MIB is that of an irregular monoterpene, specifically a bornane
monoterpenoid with a methyl substituent at the C2 position.[1][2] The stereochemistry of the
naturally occurring and most potent odor-causing enantiomer is (1R,2R,4R)-1,2,7,7-
tetramethylbicyclo[2.2.1]heptan-2-ol.[1]

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b565202?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylisoborneol
https://en.wikipedia.org/wiki/2-Methylisoborneol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylisoborneol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The key physicochemical properties of both native 2-MIB and its deuterated analog, d3-2-MIB,
are summarized in the tables below for easy comparison.

Table 1: General Properties of 2-Methylisoborneol (2-MIB)

Property Value Source(s)
Chemical Formula C11H200 [2]
Molecular Weight 168.28 g/mol [1][2]

CAS Number 2371-42-8 [2][3]
Appearance Solid

Melting Point 168 °C [3]

Boiling Point 208.7 £ 8.0 °C (Predicted) [3]

Density 0.968 £ 0.06 g/cm3 (Predicted) [3]

Odor Threshold in Water 0.002 to 0.02 pg/L [2]

Table 2: Properties of Deuterated 2-Methylisoborneol (d3-2-MIB)

Property Value Source(s)
Chemical Formula C11DsH170

Molecular Weight 171.29 g/mol

CAS Number 135441-89-3

Isotopic Purity 99 atom % D

Mass Shift M+3

Melting Point 162-163 °C

Biosynthesis of 2-Methylisoborneol
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2-Methylisoborneol is a methylated monoterpene synthesized by a variety of microorganisms,
including actinomycetes and cyanobacteria.[4] The biosynthesis involves a two-step enzymatic
process starting from the universal monoterpene precursor, geranyl diphosphate (GPP).[4][5]

First, a GPP C-methyltransferase catalyzes the methylation of GPP to form 2-methyl-GPP.[4]
Subsequently, a 2-MIB synthase facilitates the cyclization of 2-methyl-GPP to produce 2-MIB.

[4]
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Biosynthesis of 2-Methylisoborneol.

Experimental Protocols

Deuterated 2-MIB is primarily utilized as an internal standard in isotope dilution methods for the
guantification of 2-MIB in various matrices, particularly in water samples. The following outlines
a general experimental protocol for the analysis of 2-MIB using Solid Phase Microextraction
(SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation and Analysis using SPME-GC-MS
with Isotope Dilution

This method is widely employed for the detection and quantification of taste and odor
compounds in drinking water.[6][7][8]

Objective: To accurately quantify the concentration of 2-MIB in a water sample.
Materials:

o Water sample

e d3-2-MIB internal standard solution of known concentration

¢ Sodium chloride (NacCl)
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o SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane -
DVB/CAR/PDMS)

o Headspace vials with septa

e Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

Procedure:

Sample Spiking: A known volume of the water sample is placed into a headspace vial. A
precise amount of the d3-2-MIB internal standard solution is added to the sample.

Matrix Modification: Sodium chloride is added to the sample to increase the ionic strength,
which enhances the partitioning of the volatile analytes into the headspace.

SPME Extraction: The vial is sealed and heated while being agitated. The SPME fiber is
exposed to the headspace above the sample for a defined period to allow for the adsorption
of volatile compounds, including both native 2-MIB and d3-2-MIB.

GC-MS Analysis: The SPME fiber is then retracted and introduced into the hot injection port
of the GC. The adsorbed analytes are thermally desorbed from the fiber and transferred to
the GC column for separation.

Mass Spectrometric Detection: The separated compounds elute from the GC column and
enter the mass spectrometer. The mass spectrometer is operated in Selected lon Monitoring
(SIM) mode to monitor specific ions for both 2-MIB and d3-2-MIB, enhancing sensitivity and
selectivity.[7]

o Quantification lons for 2-MIB: m/z 95, 107, 135[9]

o Quantification lons for d3-2-MIB: m/z 98, 110, 138[9]

Quantification: The concentration of 2-MIB in the original sample is calculated by comparing
the peak area ratio of the native 2-MIB to the deuterated internal standard (d3-2-MIB)
against a calibration curve prepared with known concentrations of 2-MIB and a constant
concentration of d3-2-MIB.
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Experimental Workflow for 2-MIB Analysis.
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Mass Spectrometry and Fragmentation

In mass spectrometry, deuterated compounds can exhibit slightly different fragmentation
patterns compared to their non-deuterated counterparts due to the kinetic isotope effect.[10]
The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can
make fragmentation pathways involving the cleavage of a C-D bond less favorable.[10]

For d3-2-MIB, the primary fragmentation in electron ionization (El) mass spectrometry involves
the loss of a methyl group and subsequent rearrangements. The presence of deuterium atoms
on the C2-methyl group leads to characteristic mass shifts in the fragment ions, which are
crucial for its identification and quantification as an internal standard. As noted, the quantitative
ions for d3-2-MIB are often m/z 98, 110, and 138, corresponding to fragments that have
retained the deuterated methyl group.[9]

Conclusion

Deuterated 2-methylisoborneol, particularly d3-2-MIB, is an indispensable tool for the accurate
and reliable quantification of 2-MIB in environmental and industrial samples. Its well-defined
chemical and physical properties, coupled with its distinct mass spectrometric signature, make
it the gold standard for isotope dilution analysis. Understanding its structure, properties, and
the analytical methodologies it enables is crucial for researchers and scientists working in fields
impacted by taste and odor compounds, as well as for professionals in drug development who
utilize isotopic labeling techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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